Cas no 52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile)

2,3-Dimethyl-4-nitro-benzonitrile structure
52962-97-7 structure
Product Name:2,3-Dimethyl-4-nitro-benzonitrile
CAS No:52962-97-7
Molecular Formula:C9H8N2O2
Molecular Weight:176.17200
CID:1584658
PubChem ID:22933766

2,3-Dimethyl-4-nitro-benzonitrile Properties

Names and Identifiers

    • 2,3-dimethyl-4-nitrobenzonitrile
    • 2,3-Dimethyl-4-nitro-benzonitrile
    • 4-Nitro-2,3-dimethyl-benzonitril
    • DB-071616
    • 52962-97-7
    • DTXSID20629070
    • UCGNNMMSNHKPDW-UHFFFAOYSA-N
    • SCHEMBL5418172
    • InChIKey: UCGNNMMSNHKPDW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H8N2O2/c1-6-7(2)9(11(12)13)4-3-8(6)5-10/h3-4H,1-2H3
    • SMILES: CC1=C(C=CC(=C1C)[N+](=O)[O-])C#N

Computed Properties

  • Exact Mass: 176.05900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 176.058577502g/mol
  • Heavy Atom Count: 13
  • Complexity: 250
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • LogP: 2.60648
  • PSA: 69.61000

2,3-Dimethyl-4-nitro-benzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A010012956-250mg
2,3-Dimethyl-4-nitrobenzonitrile
52962-97-7 97%
250mg
$470.40 2023-09-01
TRC
D481870-1mg
2,3-Dimethyl-4-nitro-benzonitrile
52962-97-7
1mg
$ 50.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1651453-100mg
2,3-Dimethyl-4-nitrobenzonitrile
52962-97-7 98%
100mg
¥2074.00

2,3-Dimethyl-4-nitro-benzonitrile Synthesis

2,3-Dimethyl-4-nitro-benzonitrile Related Literature

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